molecular formula C12H12FN3 B8294219 (2'-Fluoro-3-methyl-2,4'-bipyridin-5-yl)methanamine

(2'-Fluoro-3-methyl-2,4'-bipyridin-5-yl)methanamine

Cat. No.: B8294219
M. Wt: 217.24 g/mol
InChI Key: VDDDFBMJPJDELD-UHFFFAOYSA-N
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Description

(2'-Fluoro-3-methyl-2,4'-bipyridin-5-yl)methanamine is a useful research compound. Its molecular formula is C12H12FN3 and its molecular weight is 217.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12FN3

Molecular Weight

217.24 g/mol

IUPAC Name

[6-(2-fluoropyridin-4-yl)-5-methylpyridin-3-yl]methanamine

InChI

InChI=1S/C12H12FN3/c1-8-4-9(6-14)7-16-12(8)10-2-3-15-11(13)5-10/h2-5,7H,6,14H2,1H3

InChI Key

VDDDFBMJPJDELD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1C2=CC(=NC=C2)F)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a reaction vial was added (6-chloro-5-methylpyridin-3-yl)methanamine HCl salt 30-4 (738 mg, 3.8 mmol), 2-fluoropyridin-4-ylboronic acid 30-5 (800 mg, 5.7 mmol), Pd(OAc)2 (106 mg, 0.47 mmol), S-Phos (194 mg, 0.47 mmol) and K3PO4 (2.0 g, 9.5 mmol). The vial was evacuated and backfilled with nitrogen, and 2-butanol (5 mL) was added via syringe. The reaction was stirred at room temperature for 10 mins and then 100° C. for 3 hours. After cooling to room temperature, the reaction mixture was partitioned between DCM and H2O, and extracted with DCM three times. The organic phase was combined and dried. The crude product was purified by silica gel flash chromatography, eluted with 10% methanol in DCM to give (2′-fluoro-3-methyl-2,4′-bipyridin-5-yl)methanamine 30-5. MS m/z 218.2 (M+1).
Quantity
738 mg
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
194 mg
Type
reactant
Reaction Step One
Name
K3PO4
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
106 mg
Type
catalyst
Reaction Step One

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